Cas no 93457-07-9 (2,4-Dichlorophenylacetone)

2,4-Dichlorophenylacetone structure
2,4-Dichlorophenylacetone structure
Product Name:2,4-Dichlorophenylacetone
CAS No:93457-07-9
MF:C9H8Cl2O
MW:203.065220832825
MDL:MFCD00210405
CID:61631
PubChem ID:87569292
Update Time:2024-10-26

2,4-Dichlorophenylacetone Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichlorophenylacetone
    • 1-(2,4-dichlorophenyl)propan-2-one
    • 1-(2,4-Dichlorophenyl)-2-propanone
    • 2-Propanone,(2,4-dichlorophenyl)- (6CI,7CI)
    • 1-(2,4-dichlorophenyl)acetone
    • ghl.PD_Mitscher_leg0.657
    • ITVVHXZQWSCZBC-UHFFFAOYSA-N
    • (2,4-dichlorophenyl)-2-propanone
    • SBB005837
    • 2,4-dichlorophenylacetone, AldrichCPR
    • 1-(2,4-dichlorophenyl)-propan-2-one
    • N742
    • D2928
    • ST50406093
    • 457D079
    • 1-(2,4-Dichlorophenyl)-2-propanone (ACI)
    • 2-Propanone, (2,4-dichlorophenyl)- (6CI, 7CI)
    • AS-58493
    • 93457-07-9
    • DTXSID10370125
    • SCHEMBL157921
    • MFCD00210405
    • AKOS010015544
    • A916212
    • D90132
    • MDL： MFCD00210405
    • Inchi： 1S/C9H8Cl2O/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5H,4H2,1H3
    • InChI Key： ITVVHXZQWSCZBC-UHFFFAOYSA-N
    • SMILES： O=C(CC1C(Cl)=CC(Cl)=CC=1)C

Computed Properties

  • Exact Mass: 201.99500
  • Monoisotopic Mass: 201.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Density: 1.2568 (rough estimate)
  • Melting Point: 46.0 to 51.0 deg-C
  • Boiling Point: 291.59°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • PSA: 17.07000
  • LogP: 3.12490

2,4-Dichlorophenylacetone Security Information

2,4-Dichlorophenylacetone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,4-Dichlorophenylacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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abcr
AB171307-5 g
2,4-Dichlorophenylacetone; .
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abcr
AB171307-25 g
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2,4-Dichlorophenylacetone Production Method

Production Method 1

691411-77-5 691411-77-5
93457-07-9 93457-07-9
Reaction Conditions
1.1 Solvents: Methanol ,  Toluene ;  30 min, -78 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Allosteric Regulation of Hsp90α's Activity by Small Molecules Targeting the Middle Domain of the Chaperone
Zhou, Chen; Zhang, Chi; Zhu, Hongwen; Liu, Zhijun; Su, Haixia; et al, iScience, 2020, 23(2),

Production Method 2

691411-77-5 691411-77-5
93457-07-9 93457-07-9
Reaction Conditions
1.1 Solvents: Toluene ,  Tetrahydrofuran ;  -78 °C → rt; 30 min, rt; rt → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Preparation of cyanothiophene derivatives as glucagon antagonists for treating type II diabetes mellitus
, United States, , ,

Production Method 3

93457-07-9 93457-07-9
Reaction Conditions
Reference
Synthesis of benzylic ketones and alcohols by electroreductive coupling of benzylic compounds bearing a leaving group other than a halogen with anhydrides and carbonyl compounds
Gal, J.; Folest, J. C.; Troupel, M.; Guitton, P.; Robin, Y., New Journal of Chemistry, 1996, 20(3), 375-83

Production Method 4

108-22-5 108-22-5
554-00-7 554-00-7
93457-07-9 93457-07-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  45 min, -5 °C; 15 min, -5 °C
1.2 Reagents: Hydrofluoric acid ,  Boric acid (H3BO3) ;  30 min, -5 °C; 2 h, 0 °C
1.3 Reagents: Sodium acetate Catalysts: Copper oxide (Cu2O) ;  30 min, 20 - 25 °C; 6 h, 20 - 25 °C
Reference
Synthesis and fungicidal activity of novel oxathiapiprolin derivatives
Ding, Chengrong; Pan, Yayun; Yin, Xu; Tan, Chengxia; Wang, Xuedong, Youji Huaxue, 2019, 39(7), 2062-2069

Production Method 5

127138-62-9 127138-62-9
93457-07-9 93457-07-9
Reaction Conditions
1.1 Catalysts: Acetic anhydride
Reference
Electrosynthesis of benzylic ketones
, France, , ,

Production Method 6

93457-07-9 93457-07-9
Reaction Conditions
Reference
Synthesis and biological activity of thiazolidine piperidine nicotinamide compounds
Ding, Chengrong; Pan, Yayun; Yin, Xu; Tan, Chengxia, Youji Huaxue, 2019, 39(7), 2099-2105

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2,4-Dichlorophenylacetone Preparation Products

2,4-Dichlorophenylacetone Related Literature

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